Cas no 1040688-52-5 (4-Propoxy-N-(2-thienylmethyl)aniline)
1040688-52-5 structure
Product Name:4-Propoxy-N-(2-thienylmethyl)aniline
CAS No:1040688-52-5
MF:C14H17NOS
MW:247.355882406235
CID:1071874
PubChem ID:28308606
Update Time:2025-04-20
4-Propoxy-N-(2-thienylmethyl)aniline Chemical and Physical Properties
Names and Identifiers
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- 4-Propoxy-N-(2-thienylmethyl)aniline
- 4-propoxy-N-(thiophen-2-ylmethyl)aniline
- 1040688-52-5
- AKOS005297343
- 4-propoxy-N-[(thiophen-2-yl)methyl]aniline
-
- MDL: MFCD10687910
- Inchi: 1S/C14H17NOS/c1-2-9-16-13-7-5-12(6-8-13)15-11-14-4-3-10-17-14/h3-8,10,15H,2,9,11H2,1H3
- InChI Key: KPEUMRKEXBPOPG-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC1C=CC(=CC=1)OCCC
Computed Properties
- Exact Mass: 247.10308534g/mol
- Monoisotopic Mass: 247.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 49.5Ų
4-Propoxy-N-(2-thienylmethyl)aniline Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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